Cas no 6438-04-6 (1-bromo-3-[2-(3-methoxyphenoxy)ethoxy]benzene)

1-bromo-3-[2-(3-methoxyphenoxy)ethoxy]benzene structure
6438-04-6 structure
Product Name:1-bromo-3-[2-(3-methoxyphenoxy)ethoxy]benzene
CAS No:6438-04-6
MF:C15H15BrO3
MW:323.181803941727
CID:1677945
PubChem ID:2282970
Update Time:2025-04-21

1-bromo-3-[2-(3-methoxyphenoxy)ethoxy]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-[2-(3-methoxyphenoxy)ethoxy]benzene
    • DTXSID90367715
    • AKOS001378778
    • Z25637408
    • 6438-04-6
    • Inchi: 1S/C15H15BrO3/c1-17-13-5-3-7-15(11-13)19-9-8-18-14-6-2-4-12(16)10-14/h2-7,10-11H,8-9H2,1H3
    • InChI Key: JQWUGOWYFOYPLT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)OCCOC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 322.02045
  • Monoisotopic Mass: 322.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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